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Compound of Interest

Compound Name: Zinc orotate dihydrate

Cat. No.: B13150764

An In-Depth Technical Guide to Zinc Orotate
Dihydrate

This technical guide provides a comprehensive overview of zinc orotate dihydrate, focusing
on its chemical properties, synthesis, and analysis. It is intended for researchers, scientists,
and professionals in drug development who require detailed information on this compound.

Chemical Properties and Composition

Zinc orotate dihydrate is a salt that consists of a central zinc cation (Zn2*) coordinated to two
orotate anions, along with two molecules of water of hydration. Orotic acid, a heterocyclic
compound, acts as a carrier for the zinc ion, potentially enhancing its bioavailability.[1][2][3]

The key quantitative data for zinc orotate dihydrate and its anhydrous form are summarized
below for easy comparison.
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Zinc Orotate

Zinc Orotate

Property . Reference
Dihydrate (Anhydrous)
Ci10H10N4O10Zn or

Molecular Formula C10HeN4OsZn [4151161[7]
C10HeN40OsZn-2H20

Molecular Weight 411.6 g/mol 375.6 g/mol [41516118]
zinc;bis(2,4-dioxo-1H- zinc bis(2,4-dioxo-1H-

IUPAC Name pyrimidine-6- pyrimidine-6- [4119]
carboxylate);dihydrate  carboxylate)

CAS Registry Number ~ 68399-76-8 60388-02-5 [8]1[9]
White to almost white

Appearance crystalline powder.[8] Not specified
[10]
Practically insoluble in

Solubility water, 96% ethanol, Not specified

and ether.[8][10]

The structure of zinc orotate dihydrate involves the zinc ion coordinated with two orotate

molecules. The exact coordination can vary, but it forms a stable complex.
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Fig 1. Simplified 2D representation of Zinc Orotate Dihydrate.
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Experimental Protocols

This section details the methodologies for the synthesis and analysis of zinc orotate.

A common method for synthesizing zinc orotate is through a precipitation reaction.[11][12] This
protocol is adapted from published literature.

Materials:

» Orotic Acid

e Zinc Oxide (highly active recommended)[12]
« Distilled Water

o Small-sized circulating reaction kettle[12]

» Electric constant-speed stirrer[12]

e Blast drying box[12]

Procedure:

o Preparation of Suspensions: Prepare a suspension of orotic acid in distilled water and a
separate suspension of zinc oxide in distilled water.[12]

» Reaction: Heat the orotic acid suspension to 95°C. Add the zinc oxide suspension dropwise
into the heated orotic acid suspension.[12]

o Circulation and Heating: Transfer the mixed reaction solution to a circulating reaction kettle
and maintain the temperature at 95°C for 2 hours to ensure the reaction goes to completion.
[12]

o Crystallization: After the reaction period, filter the solution. Stir the filtrate at a constant speed
(e.g., 400 r/s) for 12 hours to allow for complete cooling and crystallization.[12]

e Drying: Perform a secondary filtration to collect the crystals. Dry the wet material in a blast
drying box at 90°C for 16 hours to obtain the final white crystal powder of zinc orotate.[12]
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The use of highly active zinc oxide has been shown to increase the reaction rate and yield a
product with higher purity and content compared to common zinc oxide.[12]

Fig 2. Workflow for the synthesis of Zinc Orotate.

TGA is a crucial analytical technique to confirm the hydration state of the synthesized
compound.

Protocol:

o Sample Preparation: Place a small, accurately weighed sample of the synthesized zinc
orotate into a TGA crucible.

e Instrumentation: Perform the analysis using a thermogravimetric analyzer.

e Heating Program: Heat the sample from room temperature to approximately 300°C at a
controlled rate (e.g., 10°C/min) in an inert atmosphere (e.g., nitrogen) or air.

e Analysis: The TGA curve for zinc orotate dihydrate is expected to show a mass loss
corresponding to two water molecules. A study observed a mass loss of 8.9% between 25°C
and 300°C, which aligns with the theoretical water content of the dihydrate form.[11] Further
decomposition of the anhydrous zinc orotate occurs at temperatures above 300°C.[11]

Biological Significance and Signaling

Zinc is an essential trace mineral vital for numerous biological processes, including immune
function, wound healing, and DNA synthesis.[1][2] Orotic acid is believed to act as a
transporter, facilitating the passage of zinc across cell membranes, thereby increasing its
bioavailability.[2] Once inside the cell, the zinc ion dissociates from the orotate and participates
in its normal physiological roles.[1]

One key mechanism of zinc's action, relevant to its use in conditions like Wilson's disease,
involves the induction of metallothionein in enterocytes.[13] Metallothionein is a protein that
binds heavy metals; it has a higher affinity for copper than for zinc.[13] By inducing this protein,
zinc can interfere with the gastrointestinal uptake of copper, helping to create a negative
copper balance in the body.[13]
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Fig 3. Zinc's role in blocking intestinal copper absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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